N-(5-chloro-2-methoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16ClN5O3S/c1-8-9(2)22-15(19-14(8)24)20-21-16(22)26-7-13(23)18-11-6-10(17)4-5-12(11)25-3/h4-6H,7H2,1-3H3,(H,18,23)(H,19,20,24)
• InChI Key: HSTOJOGMBXVHTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3=C(C=CC(=C3)Cl)OC)NC1=O)C
• Molecular Formula: C16H16ClN5O3S
• Molecular Weight: 393.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16ClN5O3S and its molecular weight is 393.85. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiasthma and Anti-Inflammatory Agents

Research has identified compounds with triazolopyrimidine and triazolopyridine structures showing promise as mediators in asthma treatment. These compounds exhibit activity as mediator release inhibitors, indicating potential for further pharmacological development as antiasthma agents (Medwid et al., 1990). Another study synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities, suggesting their utility in managing pain and inflammation (Abu‐Hashem et al., 2020).

Radioligand Imaging

A novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives of the compound of interest, have been reported as selective ligands for the translocator protein (18 kDa) with potential applications in radioligand imaging and positron emission tomography (PET) (Dollé et al., 2008). These findings highlight the compound's relevance in neurology and oncology research, enabling the study of disease processes at the molecular level.

Cytochrome P450 3A4 Induction

The compound and its class (thiouracils) have been studied for their effect on cytochrome P450 3A4 (CYP3A4), a crucial enzyme in drug metabolism. Research demonstrates the compound's role in inducing CYP3A4 mRNA and enzyme activity, mediated by the pregnane X receptor (PXR), which is significant for understanding drug-drug interactions and the metabolic pathways of pharmaceuticals (Moscovitz et al., 2018).

Anticancer and Antimicrobial Activity

Several studies have synthesized analogs and derivatives with triazolopyrimidine and related structures, evaluating their anticancer and antimicrobial activities. Compounds demonstrating significant activity against various cancer cell lines and microbial strains suggest these chemical frameworks' potential in developing new therapeutic agents (Kumar et al., 2019), (Fadda et al., 2017).